tert-butyl (7-bromo-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)carbamate

• Molecular Formula: C15H19BrN2O3
• Molecular Weight: 355.23 g/mol
• IUPAC Name: tert-butyl N-(7-bromo-2-oxo-1,3,4,5-tetrahydro-1-benzazepin-3-yl)carbamate
• InChI: InChI=1S/C15H19BrN2O3/c1-15(2,3)21-14(20)18-12-6-4-9-8-10(16)5-7-11(9)17-13(12)19/h5,7-8,12H,4,6H2,1-3H3,(H,17,19)(H,18,20)
• InChI Key: CIQKQYMWRJCIHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC2=C(C=CC(=C2)Br)NC1=O

Description

Tert-butyl (7-bromo-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)carbamate is a useful research compound. Its molecular formula is C15H19BrN2O3 and its molecular weight is 355.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

472 mg of N-bromosuccinimide (2.65 mmol) are introduced at AT into a 100 ml round-bottomed flask, with stirring and under an argon atmosphere, containing 40 ml of EtOAc and 0.5 g of 2 (1.8 mmol). The medium is left stirring overnight, and is washed with 40 ml of HCl (1N), 40 ml of saturated aqueous solution of NaHCO3 and 40 ml of water. The organic phase is dried over MgSO4, filtered and then evaporated to dryness. 1.3 g of an oil are obtained, which oil is crystallized from 10 ml of isopropyl ether. After filter-drying, 450 mg of product 10 (white solid) are obtained.